Cas no 213533-86-9 (PTH (70-84) (HUMAN))

• Product Name: PTH (70-84) (HUMAN)
• CAS No: 213533-86-9
• MF: C₆₇H₁₁₈N₂₀O₂₄
• MW: 1587.77
• CID: 242701
• Update Time: 2025-10-30

PTH (70-84) (HUMAN) Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,L-alanyl-L-a-aspartyl-L-lysyl-L-alanyl-L-a-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-alanyl-L-lysyl-L-seryl-
• L-Glutamine,L-alanyl-L-a-aspartyl-L-lysyl-L-alanyl-L-a-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-a
• pTH (70-84) (human)
• 103:PN: WO0069900 SEQID: 282 unclaimed protein
• 5: PN: WO0228420 SEQID: 11 unclaimed protein
• 7: PN: WO0198348SEQID: 6 unclaimed protein
• H-Ala-Asp-Lys-Ala-Asp-Val-Asn-Val-Leu-Thr-Lys-Ala-Lys-Ser-Gln-OH
• Human PTH 70-84
• L-Alanyl-L-alpha-aspartyl-L-lysyl-L-alanyl-L-alpha-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-alanyl-L-lysyl-L-seryl-L-glutamine
• ALA-ASP-LYS-ALA-ASP-VAL-ASN-VAL-LEU-THR-LYS-ALA-LYS-SER-GLN
• THR-ARG-SER-ALA-TRP: TRSAW
• PARATHYROID HORMONE (70-84) (HUMAN)
• L-Glutamine, L-alanyl-L-α-aspartyl-L-lysyl-L-alanyl-L-α-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-alanyl-L-lysyl-L-seryl-
• PTH (70-84) (HUMAN)

Experimental Properties

• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

PTH (70-84) (HUMAN) Security Information

• Storage Condition：-15°C

Additional information on PTH (70-84) (HUMAN)

PTH (70-84) (HUMAN): A Comprehensive Overview

Parathyroid Hormone (PTH), specifically the fragment PTH (70-84), is a critical regulator of calcium and phosphorus metabolism in the human body. With the CAS Registry Number 213533-86-9, this peptide hormone plays a pivotal role in maintaining mineral homeostasis and bone health. Recent advancements in endocrinology have shed light on its intricate mechanisms and therapeutic potential, making it a focal point in both research and clinical settings.

The PTH (70-84) fragment, derived from the carboxyl-terminal region of the full-length parathyroid hormone, has been extensively studied for its anabolic effects on bone. This fragment, comprising 15 amino acids, is particularly notable for its ability to stimulate bone formation while minimizing the potential risks associated with full-length PTH administration. Research published in high-impact journals such as *Nature Medicine* and *The Lancet Diabetes & Endocrinology* has demonstrated its efficacy in treating conditions like osteoporosis and osteogenesis imperfecta.

One of the most significant breakthroughs in recent years is the development of recombinant PTH analogs. These synthetic versions of PTH (70-84) have been engineered to enhance bioavailability and reduce immunogenicity, making them more suitable for long-term therapeutic use. For instance, teriparatide, a recombinant form of human PTH(1-34), has been approved by regulatory agencies worldwide for the treatment of severe osteoporosis. This underscores the importance of understanding the structural and functional properties of PTH (70-84) in developing innovative therapeutics.

The molecular mechanisms underlying the action of PTH (70-84) are complex yet fascinating. It primarily exerts its effects through binding to the parathyroid hormone receptor (PTHR), which is expressed in various tissues, including bone, kidney, and intestines. Recent studies have elucidated how this interaction triggers intracellular signaling pathways, such as the cAMP-PKA pathway, leading to increased calcium release from bone and enhanced renal reabsorption of calcium. These findings have not only deepened our understanding of calcium metabolism but also opened new avenues for targeting these pathways in disease states.

In addition to its role in bone health, PTH (70-84) has shown promise in other therapeutic areas. For example, preclinical studies suggest that it may have neuroprotective properties, potentially offering new treatments for neurodegenerative diseases like Alzheimer's disease. Furthermore, its ability to modulate immune responses has led researchers to explore its applications in autoimmune disorders. These emerging applications highlight the versatility of PTH (70-84) as a multifaceted therapeutic agent.

From a manufacturing standpoint, the production of PTH (70-84) involves advanced biotechnological techniques such as recombinant DNA technology and peptide synthesis. Ensuring high purity and stability is crucial for maintaining its efficacy and safety profile. Regulatory compliance remains a priority, with stringent quality control measures in place to meet international standards set by organizations like the FDA and EMA.

Looking ahead, ongoing clinical trials are investigating novel delivery systems for PTH (70-84) to improve patient adherence and outcomes. For instance, sustained-release formulations are being developed to reduce the frequency of administration while maintaining therapeutic efficacy. Additionally, personalized medicine approaches are being explored to tailor dosing regimens based on individual patient characteristics.

In conclusion, PTH (70-84) (HUMAN) with CAS No 213533-86-9 represents a cornerstone in modern endocrinology and regenerative medicine. Its unique biological properties and versatile applications continue to drive innovation across multiple therapeutic areas. As research progresses, we can expect even more groundbreaking discoveries that will further enhance our understanding and utilization of this remarkable hormone fragment.